N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide
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Overview
Description
“N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” is a complex organic compound. It is a derivative of benzofuran, which is a heterocyclic compound . Benzofuran compounds are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are used in the design of novel therapies with enhanced efficacy compared to conventional treatments .
Molecular Structure Analysis
The molecular structure of “N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” is complex. It contains a benzofuran ring, which is composed of fused benzene and furan rings . The benzofuran core is present in many biologically active natural products, making it a popular scaffold to explore when designing drugs .Scientific Research Applications
Catalysis and Sustainable Fuels
The efficient synthesis of 2,5-dihydroxymethylfuran (DHMF) and 2,5-dimethylfuran (DMF) from 5-hydroxymethylfurfural (HMF) using mineral-derived Cu–ZnO catalysts has garnered attention . These catalysts, derived from minerals like malachite, rosasite, and aurichalcite, enable selective hydrogenation of HMF. The yields of DHMF and DMF are impressive, reaching approximately 99.1% and 91.8%, respectively. These compounds serve as potential sustainable fuels and chemical building blocks.
Optical Properties and Photophysics
Researchers have investigated the optical properties of this compound, including its oscillator strength and transition dipole moment . Understanding these properties is crucial for applications in optoelectronics, sensors, and photonic devices.
Separation Techniques
Selective separation of 2,5-dimethylfuran (DMF) from mixtures plays a vital role in the chemical industry. For instance, HB3 crystals have demonstrated effective separation of DMF and other related compounds, making them reusable over multiple cycles .
Antibacterial Activity
While not directly related to the compound itself, it’s interesting to note that synthesized nitrofurantoin analogues (which share structural similarities) were biologically inert against certain gram-positive bacteria . This highlights the potential for further exploration in antimicrobial applications.
Renewable Liquid Fuels
Conversion of biomass (such as hexose) into liquid fuels is promising for renewable energy2,5-dimethylfuran (DMF) stands out as an attractive product in this context .
Future Directions
Given the vast number of applications of benzofuran-based drugs in today’s medicine, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives . The study and development of “N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide” and similar compounds could potentially lead to the discovery of new drugs with enhanced efficacy.
Mechanism of Action
Target of Action
The compound N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide is a derivative of benzofuran . Benzofuran derivatives have been found to have potential anticancer activity . They have been shown to inhibit the hypoxia-inducible factor (HIF-1) pathway, which is involved in the carcinogenesis of tumor protein (p53) .
Mode of Action
For instance, some benzofuran derivatives have been designed to partially activate the glucokinase enzyme . This interaction leads to changes in the enzyme’s activity, which can have downstream effects on cellular processes .
Biochemical Pathways
Benzofuran derivatives can affect various biochemical pathways. For example, they can inhibit the HIF-1 pathway, which plays a crucial role in the response to hypoxia, or low oxygen conditions, in cells . By inhibiting this pathway, benzofuran derivatives can potentially interfere with the growth and survival of cancer cells .
Result of Action
Benzofuran derivatives have been shown to exhibit various biological activities, including anticancer properties . They can inhibit the growth of cancer cells and induce cell death .
properties
IUPAC Name |
N-[(2,5-dimethylfuran-3-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c1-10-7-13(11(2)19-10)9-17-16(18)15-8-12-5-3-4-6-14(12)20-15/h3-8H,9H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQKCKWRRJHNKRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CNC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2,5-dimethylfuran-3-yl)methyl)benzofuran-2-carboxamide |
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